Cas no 2680712-16-5 (benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate)

• Product Name: benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate
• CAS No: 2680712-16-5
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5958600
• PubChem ID: 165931593
• Update Time: 2025-06-09

benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate
• 2680712-16-5
• EN300-28289713

• Inchi： 1S/C18H19NO3/c20-17-9-8-15-7-4-10-19(12-16(15)11-17)18(21)22-13-14-5-2-1-3-6-14/h1-3,5-6,8-9,11,20H,4,7,10,12-13H2
• InChI Key： PZYJXAWVHAEHQF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=C(C=CC=2CCC1)O)=O

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate

Introduction to Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate (CAS No. 2680712-16-5)

Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate (CAS No. 2680712-16-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzazepine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structure of this molecule, characterized by a benzyl group and a hydroxyl substituent, makes it a promising candidate for further investigation in drug discovery.

The chemical structure of Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate consists of a fused bicyclic system comprising a benzene ring and a pyridine ring. The presence of the hydroxyl group at the 8-position and the tetrahydro system at the 2-position contributes to its distinct pharmacological properties. This arrangement allows for interactions with various biological targets, making it a versatile compound in medicinal chemistry.

In recent years, there has been growing interest in benzazepine derivatives due to their potential role in treating neurological and psychiatric disorders. Studies have shown that compounds within this class can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The hydroxyl group in Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate may enhance its binding affinity to specific receptors, thereby influencing its pharmacological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its use in developing novel drugs that could address unmet medical needs. The benzyl moiety in the name suggests a possible role in protecting functional groups during synthetic processes, while also contributing to the overall solubility and stability of the compound.

The CAS number 2680712-16-5 provides a unique identifier for this chemical substance, ensuring accurate documentation and retrieval in scientific databases. This standardized classification system is essential for researchers who need to reference or purchase this compound for their studies. The availability of high-quality chemical information through CAS numbers facilitates collaboration and innovation across different scientific disciplines.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate has been subjected to molecular docking studies to evaluate its interactions with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have guided experimental design for further validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, catalytic hydrogenation and selective oxidation are critical steps in constructing the tetrahydro system and introducing the hydroxyl group at the desired position.

Evaluation of pharmacokinetic properties is another crucial aspect of drug development. In vitro studies have been conducted to assess the metabolic stability and bioavailability of Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate. These studies help predict how the compound will behave within the human body and inform dosing strategies for future clinical trials.

The potential therapeutic applications of this compound are broad and include treatments for depression, anxiety disorders, and neurodegenerative diseases. Preclinical studies have demonstrated promising results in animal models, indicating that it may possess anxiolytic and antidepressant effects. Further research is needed to confirm these findings in human trials.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many benzazepine derivatives are derived from plants or microorganisms that have been used traditionally for medicinal purposes. The structural features of these natural compounds often serve as inspiration for designing synthetic analogs with enhanced pharmacological properties.

The development of novel analytical methods has also contributed to our understanding of this compound. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allow for precise characterization of its molecular structure and purity. These tools are indispensable in ensuring that pharmaceutical-grade materials meet stringent quality standards.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this field. Open science initiatives promote sharing of data and resources among researchers worldwide, fostering innovation and accelerating the translation of laboratory findings into clinical applications.

The future prospects for Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate are promising as ongoing research continues to uncover new therapeutic potentials. Advances in genetic engineering may enable more targeted drug delivery systems that enhance efficacy while minimizing side effects.

In conclusion, Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate (CAS No. 2680712-16-5) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various neurological disorders. Its unique structure and biological activity make it a valuable asset in drug discovery efforts worldwide.